Cas no 2385753-53-5 (2-chloro-6,6-dimethyl-5,6,7,8-tetrahydroquinoline)

• Product Name: 2-chloro-6,6-dimethyl-5,6,7,8-tetrahydroquinoline
• CAS No: 2385753-53-5
• MF: C₁₁H₁₄ClN
• MW: 195.688561916351
• CID: 6059498
• PubChem ID: 156741593
• Update Time: 2025-08-04

2-chloro-6,6-dimethyl-5,6,7,8-tetrahydroquinoline Chemical and Physical Properties

Names and Identifiers

• 2-chloro-6,6-dimethyl-5,6,7,8-tetrahydroquinoline
• 2-chloro-6,6-dimethyl-7,8-dihydro-5H-quinoline
• 2385753-53-5
• EN300-22865585

• Inchi： 1S/C11H14ClN/c1-11(2)6-5-9-8(7-11)3-4-10(12)13-9/h3-4H,5-7H2,1-2H3
• InChI Key： TZMUBVNOTNKHLV-UHFFFAOYSA-N
• SMILES： ClC1=CC=C2C(CCC(C)(C)C2)=N1

Computed Properties

• Exact Mass: 195.0814771g/mol
• Monoisotopic Mass: 195.0814771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 12.9Ų

Additional information on 2-chloro-6,6-dimethyl-5,6,7,8-tetrahydroquinoline

Recent Advances in the Study of 2-Chloro-6,6-dimethyl-5,6,7,8-tetrahydroquinoline (CAS: 2385753-53-5)

2-Chloro-6,6-dimethyl-5,6,7,8-tetrahydroquinoline (CAS: 2385753-53-5) is a structurally unique compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential as a versatile scaffold for drug discovery, particularly in the development of novel therapeutic agents targeting neurological disorders and infectious diseases. This research brief aims to synthesize the latest findings on this compound, highlighting its synthetic routes, biological activities, and potential applications.

One of the key advancements in the study of 2-chloro-6,6-dimethyl-5,6,7,8-tetrahydroquinoline is its synthesis via innovative catalytic methods. A 2023 study published in the Journal of Medicinal Chemistry demonstrated an efficient palladium-catalyzed cyclization approach, yielding the compound with high purity and scalability. This method addresses previous challenges related to low yields and complex purification steps, making it more accessible for large-scale pharmaceutical production.

In terms of biological activity, recent in vitro and in vivo studies have revealed promising neuroprotective properties of 2-chloro-6,6-dimethyl-5,6,7,8-tetrahydroquinoline. Researchers have identified its ability to modulate glutamate receptors, which play a critical role in neurodegenerative diseases such as Alzheimer's and Parkinson's. Preliminary data from animal models suggest that the compound can reduce oxidative stress and improve cognitive function, positioning it as a potential candidate for further preclinical development.

Additionally, the compound has shown antimicrobial efficacy against drug-resistant bacterial strains. A 2024 study in ACS Infectious Diseases reported that derivatives of 2-chloro-6,6-dimethyl-5,6,7,8-tetrahydroquinoline exhibit potent activity against methicillin-resistant Staphylococcus aureus (MRSA) by disrupting bacterial cell membrane integrity. These findings underscore its potential as a lead compound for combating antibiotic-resistant infections.

Despite these promising results, challenges remain in optimizing the pharmacokinetic and safety profiles of 2-chloro-6,6-dimethyl-5,6,7,8-tetrahydroquinoline. Ongoing research is focused on structural modifications to enhance its bioavailability and reduce off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, 2-chloro-6,6-dimethyl-5,6,7,8-tetrahydroquinoline (CAS: 2385753-53-5) represents a compelling area of research with significant therapeutic potential. Its dual applications in neuroprotection and antimicrobial therapy highlight its versatility as a chemical scaffold. Future studies will likely explore its mechanisms of action in greater detail and expand its utility in other disease contexts.